Cas no 1803839-14-6 (3,4-Dichloro-5-(trifluoromethylthio)toluene)

• Product Name: 3,4-Dichloro-5-(trifluoromethylthio)toluene
• CAS No: 1803839-14-6
• MF: C₈H₅Cl₂F₃S
• MW: 261.091509580612
• CID: 5007430
• Update Time: 2025-06-13

3,4-Dichloro-5-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5Cl2F3S/c1-4-2-5(9)7(10)6(3-4)14-8(11,12)13/h2-3H,1H3
• InChI Key： FCLOBQBBLOXRAL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=CC=1SC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 5.3
• Topological Polar Surface Area: 25.3

Additional information on 3,4-Dichloro-5-(trifluoromethylthio)toluene

Comprehensive Overview of 3,4-Dichloro-5-(trifluoromethylthio)toluene (CAS No. 1803839-14-6)

3,4-Dichloro-5-(trifluoromethylthio)toluene (CAS No. 1803839-14-6) is a specialized organic compound gaining attention in agrochemical and pharmaceutical research due to its unique structural properties. This compound features a toluene backbone substituted with dichloro and trifluoromethylthio groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in crop protection and material science, aligning with global trends toward sustainable agriculture and advanced functional materials.

The molecular structure of 3,4-Dichloro-5-(trifluoromethylthio)toluene includes a trifluoromethylthio (-SCF₃) group, a motif known for enhancing lipophilicity and metabolic stability in bioactive molecules. This characteristic makes it valuable for designing novel pesticides and herbicides, addressing the growing demand for eco-friendly alternatives in pest management. Recent studies highlight its potential as a synergistic agent in formulations targeting resistant insect populations, a critical concern in modern agriculture.

From a synthetic chemistry perspective, CAS No. 1803839-14-6 serves as a versatile intermediate. Its electron-withdrawing substituents facilitate nucleophilic aromatic substitutions, enabling the construction of complex heterocycles. This property is particularly relevant for pharmaceutical intermediates, where precision in molecular design is paramount. The compound’s stability under various conditions also makes it suitable for high-throughput screening in drug discovery pipelines.

Environmental and regulatory considerations are pivotal in discussions about 3,4-Dichloro-5-(trifluoromethylthio)toluene. While not classified as hazardous under current guidelines, its degradation pathways and ecotoxicological profile are under scrutiny to ensure compliance with REACH and EPA standards. Industry stakeholders emphasize green chemistry principles to minimize ecological impact during production and application, reflecting broader sustainability goals.

Market analysts note rising interest in fluorinated compounds like CAS No. 1803839-14-6, driven by their utility in electronic materials and liquid crystals. The trifluoromethylthio group’s ability to modulate electronic properties aligns with innovations in OLED technology and flexible displays, sectors experiencing exponential growth. Patent filings related to this compound have surged, particularly in Asia-Pacific markets, underscoring its commercial potential.

For researchers sourcing 3,4-Dichloro-5-(trifluoromethylthio)toluene, purity and scalability are key concerns. Leading suppliers now offer GC/MS-certified batches with ≥98% purity, catering to stringent R&D requirements. Storage recommendations typically advise protection from moisture and light to preserve stability, with some studies suggesting inert atmospheres for long-term preservation.

Emerging applications in bioconjugation chemistry further expand the relevance of CAS No. 1803839-14-6. Its ability to act as a crosslinking reagent in protein engineering and nanoparticle functionalization opens avenues in targeted drug delivery systems. These developments resonate with the booming biopharmaceutical sector, where precision therapeutics dominate investment trends.

In analytical chemistry, advanced techniques like HPLC-UV and NMR spectroscopy are employed to characterize 3,4-Dichloro-5-(trifluoromethylthio)toluene. Method optimization focuses on separating it from potential byproducts, a challenge given its structural similarity to other halogenated aromatics. Such protocols are critical for quality control in industrial-scale synthesis.

The compound’s thermal properties, including melting point and decomposition temperature, are extensively documented for process safety evaluations. Differential scanning calorimetry (DSC) data reveal stability up to 200°C, making it compatible with standard chemical manufacturing protocols. These attributes support its integration into continuous flow chemistry systems, a paradigm shift in modern production methodologies.

Looking ahead, 3,4-Dichloro-5-(trifluoromethylthio)toluene exemplifies the intersection of structural innovation and application diversity. As interdisciplinary research uncovers new functionalities, this compound is poised to play a transformative role across industries—from smart materials to next-gen agrochemicals. Collaborative efforts between academia and industry will likely drive its commercialization trajectory in the coming decade.